Cas no 2445785-02-2 (1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride)
1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-{5-benzyl-5-azaspiro[2.3]hexan-1-yl}methanamine dihydrochloride
- 2445785-02-2
- EN300-26976540
- (5-Benzyl-5-azaspiro[2.3]hexan-2-yl)methanamine;dihydrochloride
- 1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride
-
- MDL: MFCD32692405
- Inchi: 1S/C13H18N2.2ClH/c14-7-12-6-13(12)9-15(10-13)8-11-4-2-1-3-5-11;;/h1-5,12H,6-10,14H2;2*1H
- InChI Key: LCZJUWKPPHAYFB-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(CC2C=CC=CC=2)CC2(C1)CC2CN
Computed Properties
- Exact Mass: 274.1003540g/mol
- Monoisotopic Mass: 274.1003540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3Ų
1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26976540-0.05g |
1-{5-benzyl-5-azaspiro[2.3]hexan-1-yl}methanamine dihydrochloride |
2445785-02-2 | 95.0% | 0.05g |
$336.0 | 2025-03-20 | |
| Enamine | EN300-26976540-0.1g |
1-{5-benzyl-5-azaspiro[2.3]hexan-1-yl}methanamine dihydrochloride |
2445785-02-2 | 95.0% | 0.1g |
$499.0 | 2025-03-20 | |
| Enamine | EN300-26976540-0.25g |
1-{5-benzyl-5-azaspiro[2.3]hexan-1-yl}methanamine dihydrochloride |
2445785-02-2 | 95.0% | 0.25g |
$714.0 | 2025-03-20 | |
| Enamine | EN300-26976540-0.5g |
1-{5-benzyl-5-azaspiro[2.3]hexan-1-yl}methanamine dihydrochloride |
2445785-02-2 | 95.0% | 0.5g |
$1125.0 | 2025-03-20 | |
| Enamine | EN300-26976540-1.0g |
1-{5-benzyl-5-azaspiro[2.3]hexan-1-yl}methanamine dihydrochloride |
2445785-02-2 | 95.0% | 1.0g |
$1442.0 | 2025-03-20 | |
| Enamine | EN300-26976540-2.5g |
1-{5-benzyl-5-azaspiro[2.3]hexan-1-yl}methanamine dihydrochloride |
2445785-02-2 | 95.0% | 2.5g |
$2828.0 | 2025-03-20 | |
| Enamine | EN300-26976540-5.0g |
1-{5-benzyl-5-azaspiro[2.3]hexan-1-yl}methanamine dihydrochloride |
2445785-02-2 | 95.0% | 5.0g |
$4184.0 | 2025-03-20 | |
| Enamine | EN300-26976540-10.0g |
1-{5-benzyl-5-azaspiro[2.3]hexan-1-yl}methanamine dihydrochloride |
2445785-02-2 | 95.0% | 10.0g |
$6205.0 | 2025-03-20 | |
| Enamine | EN300-26976540-1g |
1-{5-benzyl-5-azaspiro[2.3]hexan-1-yl}methanamine dihydrochloride |
2445785-02-2 | 95% | 1g |
$1442.0 | 2023-09-11 | |
| Enamine | EN300-26976540-5g |
1-{5-benzyl-5-azaspiro[2.3]hexan-1-yl}methanamine dihydrochloride |
2445785-02-2 | 95% | 5g |
$4184.0 | 2023-09-11 |
1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride
Introduction to 1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride (CAS No. 2445785-02-2)
1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride (CAS No. 2445785-02-2) is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential pharmacological properties. The compound’s molecular framework, characterized by a spirocyclic core and an amine substituent, positions it as a promising candidate for further investigation in drug discovery and molecular biology research.
The spirocyclic structure of this molecule contributes to its distinct chemical behavior, influencing both its reactivity and interactions with biological targets. Spirocycles are known for their rigid three-dimensional conformations, which can enhance binding affinity and selectivity in drug design. In the case of 1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride, the spiro linkage between the azabicycloalkane and the amine moiety creates a stable scaffold that may facilitate precise interactions with protein receptors or enzymes.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. The dihydrochloride salt form of this compound enhances its solubility, making it more suitable for in vitro and in vivo studies. This solubility improvement is crucial for pharmacokinetic studies, as it allows for better dissolution and absorption profiles when tested in biological systems.
The benzyl group attached to the spirocyclic core is another key feature that may influence the compound’s bioactivity. Benzyl groups are often incorporated into drug molecules to improve metabolic stability, solubility, or binding affinity. In this context, the benzyl substituent in 1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride could play a role in modulating its pharmacological effects by affecting its interaction with biological targets.
Current research in medicinal chemistry increasingly focuses on leveraging spirocyclic compounds due to their structural diversity and functional versatility. The amine functionality in this molecule provides a site for further chemical modifications, allowing researchers to explore derivatives with enhanced potency or selectivity. This flexibility makes 1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride a valuable scaffold for structure-based drug design.
In vitro studies have begun to explore the potential applications of this compound in various therapeutic areas. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to inflammatory diseases, neurodegenerative disorders, or cancer. These findings align with the growing interest in spirocyclic amines as pharmacological tools.
The synthesis of 1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride involves multi-step organic transformations, including cyclization reactions to form the spirocyclic core and functional group modifications to introduce the amine and benzyl groups. Advances in synthetic methodologies have made it possible to produce such complex molecules with higher yields and purity, facilitating their use in research and development.
One of the most compelling aspects of this compound is its potential for developing next-generation therapeutics. By combining structural features known to enhance bioactivity with functional groups that improve pharmacokinetic properties, 1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride represents a promising candidate for further exploration.
The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for novel bioactive compounds like this one. HTS allows researchers to rapidly test large libraries of molecules for activity against a wide range of biological targets, identifying lead compounds that can be optimized further.
The future directions for research on 1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride include detailed pharmacological characterization, structure-based drug design optimizations, and preclinical studies to assess its safety and efficacy profiles. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential to unlock its full potential as a therapeutic agent.
In conclusion,1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride (CAS No. 2445785-02-2) is a structurally intriguing compound with significant pharmaceutical promise. Its unique spirocyclic framework combined with functional groups like the benzyl and amine moieties makes it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs.
2445785-02-2 (1-{5-benzyl-5-azaspiro2.3hexan-1-yl}methanamine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)